Cas no 1805610-98-3 (3-(Difluoromethyl)-5-methoxy-2-nitropyridine-4-methanol)

• Product Name: 3-(Difluoromethyl)-5-methoxy-2-nitropyridine-4-methanol
• CAS No: 1805610-98-3
• MF: C₈H₈F₂N₂O₄
• MW: 234.156929016113
• CID: 4896359
• Update Time: 2025-10-18

3-(Difluoromethyl)-5-methoxy-2-nitropyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-5-methoxy-2-nitropyridine-4-methanol

• Inchi： 1S/C8H8F2N2O4/c1-16-5-2-11-8(12(14)15)6(7(9)10)4(5)3-13/h2,7,13H,3H2,1H3
• InChI Key： NSEXXRZVLOVUQV-UHFFFAOYSA-N
• SMILES： FC(C1C([N+](=O)[O-])=NC=C(C=1CO)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 249
• XLogP3: 0.7
• Topological Polar Surface Area: 88.2

Additional information on 3-(Difluoromethyl)-5-methoxy-2-nitropyridine-4-methanol

Introduction to 3-(Difluoromethyl)-5-methoxy-2-nitropyridine-4-methanol (CAS No. 1805610-98-3)

3-(Difluoromethyl)-5-methoxy-2-nitropyridine-4-methanol, with the CAS number 1805610-98-3, is a synthetic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound belongs to the class of nitropyridines and features a unique combination of difluoromethyl, methoxy, and nitro functional groups, which contribute to its distinct chemical and biological properties.

The structure of 3-(Difluoromethyl)-5-methoxy-2-nitropyridine-4-methanol is characterized by a pyridine ring with a nitro group at the 2-position, a methoxy group at the 5-position, and a difluoromethyl group at the 3-position. The presence of these functional groups imparts several important characteristics to the molecule, including enhanced solubility, stability, and reactivity. These properties make it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

Recent studies have highlighted the potential of 3-(Difluoromethyl)-5-methoxy-2-nitropyridine-4-methanol in the development of novel therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and anti-cancer activities. The nitro group is known to play a crucial role in these biological activities by facilitating redox cycling and generating reactive oxygen species (ROS), which can induce apoptosis in cancer cells.

In addition to its biological activities, 3-(Difluoromethyl)-5-methoxy-2-nitropyridine-4-methanol has been explored for its use as a building block in the synthesis of more complex molecules. The difluoromethyl group, in particular, has been shown to enhance the metabolic stability and bioavailability of drug candidates. This makes it an attractive candidate for drug discovery programs aimed at developing new treatments for various diseases.

The synthesis of 3-(Difluoromethyl)-5-methoxy-2-nitropyridine-4-methanol typically involves multi-step reactions, including nitration, methylation, and difluoromethylation. These reactions are carefully optimized to ensure high yields and purity of the final product. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are employed to characterize the compound and confirm its structure.

The safety profile of 3-(Difluoromethyl)-5-methoxy-2-nitropyridine-4-methanol is an important consideration in its development and application. Preclinical studies have demonstrated that this compound is generally well-tolerated at therapeutic doses, with minimal toxicity observed in animal models. However, further research is needed to fully understand its long-term safety and potential side effects.

In conclusion, 3-(Difluoromethyl)-5-methoxy-2-nitropyridine-4-methanol (CAS No. 1805610-98-3) is a promising compound with a wide range of potential applications in pharmaceutical and chemical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development. As research in this area continues to advance, it is likely that new insights into the properties and applications of this compound will emerge, contributing to the advancement of drug discovery and development.